Cas no 1807129-88-9 (Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate
• CAS No: 1807129-88-9
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877124
• Update Time: 2025-11-01

Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate

• Inchi： 1S/C9H5F2N3O4/c1-18-9(15)7-5(3-12)13-4(8(10)11)2-6(7)14(16)17/h2,8H,1H3
• InChI Key： SOCQVXMDFYQNGB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)=C(C#N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate

Recent Advances in the Study of Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1807129-88-9)

Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1807129-88-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique nitropyridine core and difluoromethyl substituent, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and potential therapeutic benefits.

The synthesis of Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions and selective fluorination techniques. This approach not only enhances the scalability of the synthesis but also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) for this compound class.

In terms of biological activity, Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate has demonstrated potent inhibitory effects against several kinase targets, including EGFR and VEGFR2. A recent in vitro study highlighted its ability to disrupt cancer cell proliferation by targeting key signaling pathways. The compound's difluoromethyl group is believed to enhance its binding affinity and metabolic stability, making it a promising candidate for further drug development. Additionally, its nitro and cyano functionalities contribute to its electrophilic properties, which may play a role in its interaction with biological targets.

Recent computational studies have also explored the molecular docking and dynamics of Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate with its putative targets. These simulations have provided insights into the binding modes and energetics of the compound, suggesting potential modifications to improve its selectivity and efficacy. For instance, replacing the methyl ester group with other bioisosteres could further optimize its pharmacokinetic properties.

Despite these advancements, challenges remain in the clinical translation of Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate. Issues such as solubility, bioavailability, and off-target effects need to be addressed through systematic preclinical studies. Future research directions may include the development of prodrug derivatives or nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and promising biological activities warrant further investigation, particularly in the context of targeted therapies for cancer and other diseases. Continued interdisciplinary efforts in synthetic chemistry, computational modeling, and biological evaluation will be crucial to unlocking its full therapeutic potential.